Cas no 71135-96-1 (2H-Pyran, 2,2'-[(5-pentyl-1,3-phenylene)bis(oxy)]bis[tetrahydro-)
71135-96-1 structure
Product Name:2H-Pyran, 2,2'-[(5-pentyl-1,3-phenylene)bis(oxy)]bis[tetrahydro-
CAS No:71135-96-1
MF:C21H32O4
MW:348.476387023926
CID:545998
PubChem ID:13197798
Update Time:2025-04-19
2H-Pyran, 2,2'-[(5-pentyl-1,3-phenylene)bis(oxy)]bis[tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran, 2,2'-[(5-pentyl-1,3-phenylene)bis(oxy)]bis[tetrahydro-
- 2-[3-(oxan-2-yloxy)-5-pentylphenoxy]oxane
- DTXSID80526591
- 71135-96-1
- 2,2'-[(5-Pentyl-1,3-phenylene)bis(oxy)]bis(oxane)
-
- Inchi: 1S/C21H32O4/c1-2-3-4-9-17-14-18(24-20-10-5-7-12-22-20)16-19(15-17)25-21-11-6-8-13-23-21/h14-16,20-21H,2-13H2,1H3
- InChI Key: CBIQKLCPYMQRKD-UHFFFAOYSA-N
- SMILES: O1CCCCC1OC1C=C(C=C(C=1)CCCCC)OC1CCCCO1
Computed Properties
- Exact Mass: 348.23016
- Monoisotopic Mass: 348.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- PSA: 36.92
2H-Pyran, 2,2'-[(5-pentyl-1,3-phenylene)bis(oxy)]bis[tetrahydro- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
71135-96-1 (2H-Pyran, 2,2'-[(5-pentyl-1,3-phenylene)bis(oxy)]bis[tetrahydro-) Related Products
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